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Compound of Interest

Compound Name: Celaphanol A

Cat. No.: B15592588 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of Celaphanol A in a laboratory

setting. The following information is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant laboratory operations.

Chemical and Physical Properties
Celaphanol A is a diterpenoid compound.[1] Key physical and chemical properties are

summarized below to inform safe handling and storage.

Property Value

CAS Number 244204-40-8[1][2]

Molecular Formula C₁₇H₂₀O₄[3]

Molecular Weight 288.3 g/mol [1]

Appearance Yellow powder[1]

Purity >97%[2]

Storage Temperature -20°C (long-term), 2-8°C (short-term)[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Celaphanol A poses several hazards requiring the use of appropriate personal protective

equipment.

GHS Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

The following table outlines the mandatory PPE for handling Celaphanol A to mitigate

exposure risks.

Protection Type Required Equipment
Specifications and
Guidelines

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be necessary for procedures

with a high risk of splashing.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

Body Protection Laboratory coat

Should be worn over personal

clothing to protect against

splashes and spills.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood

Avoid inhalation of dust. If

significant dust is generated, a

NIOSH-approved respirator

may be required.
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Operational and Handling Workflow
Proper handling procedures are critical to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely working with Celaphanol A.
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare well-ventilated work area (fume hood)

Carefully weigh or measure Celaphanol A

Proceed to handling

Dissolve in appropriate solvent

Clean work area and decontaminate equipment

Complete experiment

Dispose of waste according to guidelines

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling Celaphanol A
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Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation.[2]

Wash thoroughly after handling.[2]

Keep away from sources of ignition and strong oxidizing/reducing agents, as well as strong

acids/alkalis.[2]

Emergency First Aid Procedures
In the event of accidental exposure, immediate action is necessary.

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Spill and Disposal Plan
Proper containment and disposal of Celaphanol A waste are essential to prevent

environmental contamination and ensure laboratory safety.

Accidental Release Measures: In case of a spill, wear appropriate personal protective

equipment.[2] Absorb the spill with an inert material and place it in a suitable, closed container

for disposal.

Disposal Workflow:
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Waste Generation

Waste Collection

Final Disposal

Contaminated solid waste (gloves, wipes)

Segregate into labeled hazardous solid waste container

Unused solutions and residues

Segregate into labeled hazardous liquid waste container

Arrange for disposal by a licensed hazardous waste management company

Click to download full resolution via product page

Caption: Disposal Plan for Celaphanol A Waste

Disposal Guidelines:

Dispose of contents and container to an approved waste disposal plant.

Do not dispose of down the drain unless specifically permitted by local regulations for

neutralized and diluted solutions.

All waste must be treated as hazardous waste. Establish separate, clearly labeled waste

containers for solid and liquid waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592588#personal-protective-equipment-for-
handling-celaphanol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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